Cas no 102767-80-6 (Phosphinic acid, bis(4-methylphenyl)-, 4-nitrophenyl ester)

• Product name: Phosphinic acid, bis(4-methylphenyl)-, 4-nitrophenyl ester
• CAS No: 102767-80-6
• MF: C₂₀H₁₈NO₄P
• MW: 367.334986209869
• CID: 1133771
• PubChem ID: 1381647

Phosphinic acid, bis(4-methylphenyl)-, 4-nitrophenyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphinic acid, bis(4-methylphenyl)-, 4-nitrophenyl ester
• 1-methyl-4-[(4-methylphenyl)-(4-nitrophenoxy)phosphoryl]benzene
• 102767-80-6
• DTXSID10362520
• 4-Nitrophenyl di-p-tolylphosphinate
• Phosphinic acid, bis(4-methylphenyl)-, 4-nitrophenyl ester (9CI)

• Inchi： InChI=1S/C20H18NO4P/c1-15-3-11-19(12-4-15)26(24,20-13-5-16(2)6-14-20)25-18-9-7-17(8-10-18)21(22)23/h3-14H,1-2H3
• InChI Key： GCLROCMYPRAXST-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)P(=O)(C2=CC=C(C=C2)C)OC3=CC=C(C=C3)[N+](=O)[O-]

Computed Properties

• Exact Mass: 367.097345g/mol
• Monoisotopic Mass: 367.097345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 367.3g/mol
• XLogP3: 4.9
• Topological Polar Surface Area: 72.1Ų